2-(3-Methoxycyclobutyl)ethan-1-amine hydrochloride

• IUPAC Name: 2-(3-methoxycyclobutyl)ethanamine;hydrochloride
• InChI: InChI=1S/C7H15NO.ClH/c1-9-7-4-6(5-7)2-3-8;/h6-7H,2-5,8H2,1H3;1H
• InChI Key: JHQUVBWCGGWANP-UHFFFAOYSA-N
• Canonical SMILES: COC1CC(C1)CCN.Cl
• Molecular Formula: C7H16ClNO
• Molecular Weight: 165.66 g/mol
• CAS RN: 1955554-67-2

Description

Molecular Structure Analysis

The molecular formula of 2-(3-Methoxycyclobutyl)ethan-1-amine hydrochloride is C7H15NO·HCl, with a molecular weight of 165.66 g/mol. Its IUPAC name is this compound. The compound’s InChI code is: 1S/C7H15NO.ClH/c1-9-7-4-6(5-7)2-3-8;/h6-7H,2-5,8H2,1H3;1H.

Physical And Chemical Properties Analysis

• Safety Information : It bears the GHS07 pictogram and is classified as a warning substance. Precautions include avoiding inhalation, skin contact, and eye exposure. Detailed safety information is available in the MSDS.

Scientific Research Applications

Kinetic Studies and Mechanism Elucidation

• Research by Castro et al. (2001) on the kinetics and mechanisms of reactions involving alicyclic amines with thionocarbonates offers insights into the reactivity and potential applications of similar amines in synthetic organic chemistry. The study provides detailed analysis on reaction rates and proposes mechanisms based on observed kinetics, which could be relevant for understanding the reactivity of "2-(3-Methoxycyclobutyl)ethan-1-amine hydrochloride" in various conditions (E. Castro, L. Leandro, N. Quesieh, & J. Santos, 2001).

Synthesis and Characterization of Novel Compounds

• Kadrić et al. (2014) described the synthesis and characterization of novel 3-hydroxyquinolin-4(1H)-one derivatives, using primary and secondary amines. This type of research highlights the methodologies for creating and studying new compounds that could include "this compound" as a precursor or reactant in the synthesis of heterocyclic compounds with potential pharmaceutical applications (Jasna Kadrić, K. Motyka, P. Džubák, M. Hajdůch, & M. Soural, 2014).

Environmental Degradation and Toxicology

• Studies on the reductive dechlorination of environmental pollutants by bacterial species highlight the importance of understanding the biodegradation pathways of synthetic chemicals. Such research, exemplified by Satsuma and Masuda (2012), underscores the potential environmental impact and degradation mechanisms of organochlorine compounds, which could be extended to explore the environmental fate of "this compound" (Koji Satsuma & M. Masuda, 2012).